(3-((6-Methylpyridazin-3-yl)oxy)piperidin-1-yl)(4-methylthiazol-5-yl)methanone

• IUPAC Name: [3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl]-(4-methyl-1,3-thiazol-5-yl)methanone
• InChI: InChI=1S/C15H18N4O2S/c1-10-5-6-13(18-17-10)21-12-4-3-7-19(8-12)15(20)14-11(2)16-9-22-14/h5-6,9,12H,3-4,7-8H2,1-2H3
• InChI Key: UVUYOQHIHDDYIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2CCCN(C2)C(=O)C3=C(N=CS3)C
• Molecular Formula: C15H18N4O2S
• Molecular Weight: 318.4 g/mol

Description

The compound contains a piperidine ring, which is a common structure in many pharmaceutical drugs. Piperidine derivatives are utilized in various therapeutic applications, including as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.

Molecular Structure Analysis

The compound contains a piperidine ring, a pyridazine ring, and a thiazole ring. These are all heterocyclic compounds, which are common in many pharmaceutical drugs.

Scientific Research Applications

Pharmacological Evaluation

Research has identified novel derivatives as selective antagonists for specific receptors, indicating potential therapeutic applications. For example, derivatives have been evaluated for their role in treating pain through antagonism of the TRPV4 channel, demonstrating analgesic effects in animal models (Tsuno et al., 2017).

Antibacterial and Antimicrobial Properties

Compounds within this chemical class have shown significant antibacterial properties against gram-positive pathogens, including methicillin-resistant Staphylococcus aureus, as well as selected anaerobic organisms. This highlights their potential as novel antibacterial agents (Tucker et al., 1998).

Synthetic Methodologies

Synthetic methodologies for compounds in this class focus on efficient routes to generate structurally complex heterocycles containing piperidine and pyridine rings. These methodologies are crucial for facilitating the exploration of the pharmacological and antibacterial potential of these compounds (Zhang et al., 2020).